Cas no 1507937-23-6 (1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 1507937-23-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6211790
• PubChem ID: 83691090
• Update Time: 2025-10-22

1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine
• 1507937-23-6
• 1-[2-(2,4-dimethoxyphenyl)ethyl]cyclopropan-1-amine
• EN300-1813254

• Inchi： 1S/C13H19NO2/c1-15-11-4-3-10(12(9-11)16-2)5-6-13(14)7-8-13/h3-4,9H,5-8,14H2,1-2H3
• InChI Key： GKHHINWFWQNACI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC1(CC1)N)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1507937-23-6)

The compound 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1507937-23-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane ring and a dimethoxyphenyl group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other amine-based compounds known to interact with neurotransmitter systems.

In recent years, the demand for novel amine derivatives like 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine has surged due to their versatility in medicinal chemistry. This compound is often explored for its potential role in modulating serotonin receptors, a hot topic in the context of mental health therapeutics. With increasing global focus on neurodegenerative diseases and mood disorders, the scientific community is actively investigating how such structurally unique amines can contribute to next-generation treatments.

The synthesis of 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and amine functionalization. Its CAS No. 1507937-23-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its molecular integrity, ensuring compliance with stringent pharmaceutical quality standards.

From an industrial perspective, this compound aligns with the growing trend toward green chemistry and sustainable synthesis. Manufacturers are optimizing production protocols to minimize waste and energy consumption, addressing the broader demand for eco-friendly chemical processes. Additionally, its potential as a precursor for drug candidates has led to collaborations between academic institutions and biotech firms, further driving innovation in the field.

For researchers and professionals seeking detailed information about 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine, understanding its physicochemical properties is essential. The compound exhibits moderate solubility in organic solvents, a characteristic that influences its formulation in drug delivery systems. Its stability under various pH conditions is also a key consideration for in vitro and in vivo studies, particularly in the context of blood-brain barrier permeability—a critical factor for CNS-targeted therapies.

In summary, 1-2-(2,4-dimethoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1507937-23-6) represents a promising area of exploration at the intersection of organic chemistry and pharmacology. As the scientific community continues to unravel its full potential, this compound may pave the way for breakthroughs in neuropharmacology and drug discovery, addressing some of the most pressing health challenges of our time.